Cas no 1695695-74-9 (1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-5-propyl-, methyl ester)

• Product Name: 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-5-propyl-, methyl ester
• CAS No: 1695695-74-9
• MF: C₁₁H₁₇ClO₄
• MW: 248.703283071518
• CID: 5275916
• Update Time: 2025-06-29

1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-5-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-5-propyl-, methyl ester

• Inchi： 1S/C11H17ClO4/c1-3-4-8-7-10(5-6-15-8)11(12,16-10)9(13)14-2/h8H,3-7H2,1-2H3
• InChI Key： GWJTZPFPGQNBMI-UHFFFAOYSA-N
• SMILES： O1C2(CCOC(CCC)C2)C1(Cl)C(OC)=O

Additional information on 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-5-propyl-, methyl ester

Introduction to 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-5-propyl-, methyl ester (CAS No. 1695695-74-9) and Its Applications in Modern Chemical Research

1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-5-propyl-, methyl ester, identified by the CAS number 1695695-74-9, is a structurally unique compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This spirocyclic ester, characterized by its oxygen-containing heterocyclic core and alkyl substituents, exhibits promising properties that make it a valuable candidate for various synthetic applications and biological investigations.

The molecular framework of this compound consists of a spirocyclic structure, where two cyclic units are connected at a single atom. Specifically, the 1,6-dioxaspiro[2.5]octane core provides a rigid scaffold with oxygen atoms at the spiro centers, enhancing its stability and reactivity. The presence of a chloro substituent at the 2-position and a propyl group at the 5-position introduces further functionalization possibilities, making it an intriguing molecule for drug discovery and material science.

In recent years, spirocyclic compounds have been extensively studied due to their unique chemical properties and biological activities. The 1,6-dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-5-propyl-, methyl ester derivative has been explored in several cutting-edge research areas, particularly in the development of novel pharmaceuticals and agrochemicals. Its spirocyclic core is known to enhance binding affinity and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The ester functionality at the 2-position allows for further derivatization via hydrolysis or transesterification reactions, enabling chemists to tailor its properties for specific applications. Additionally, the chloro and propyl substituents provide handles for selective modifications, making it a versatile intermediate in synthetic chemistry.

Recent studies have highlighted the role of spirocyclic compounds in modulating biological pathways. For instance, derivatives of 1,6-dioxaspiro[2.5]octane have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The methyl ester group in this compound may influence its pharmacokinetic profile, potentially enhancing oral bioavailability—a crucial factor in drug development.

The synthesis of 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-5-propyl-, methyl ester involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Researchers have employed advanced techniques such as transition metal-catalyzed cyclizations and cross-coupling reactions to construct its complex framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also contribute to the broader toolbox of organic chemists.

The compound's structural features also make it an attractive candidate for material science applications. Spirocyclic esters have been investigated for their potential use in polymer chemistry due to their ability to impart unique mechanical and thermal properties to materials. The presence of polar functional groups like the ester and oxygen atoms can enhance interactions with other polymers or small molecules, leading to novel composite materials with tailored functionalities.

In conclusion, 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-5-propyl-, methyl ester (CAS No. 1695695-74-9) represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse applications. Its unique spirocyclic core combined with functional substituents positions it as a valuable asset in both academic research and industrial development. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of chemical biology and material science.